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Compound of Interest

Compound Name: 2-(2-isopropylphenoxy)acetamide
Cat. No.: B4473218
Get Quote

Executive Technical Summary
Compound ldentity: 2-(2-isopropylphenoxy)acetamide Chemical Class: Phenoxyacetamide /

Ether-Amide Molecular Formula: C11H1sNO2 Molecular Weight: 193.24 g/mol

Core Application: This compound serves as a lipophilic building block in medicinal chemistry.
The ortho-isopropy! group provides steric bulk and enhances lipophilicity (LogP ~1.5-2.0),
modulating the bioavailability of downstream APIs (e.g., sodium channel blockers or
antifungals). Its stability profile is defined by two competing functionalities: the robust ether
linkage and the hydrolytically susceptible primary amide.

Solubility Profile
Theoretical Basis (Hansen Solubility Parameters)

The solubility behavior of 2-(2-isopropylphenoxy)acetamide is governed by three interaction

forces:
» Dispersive Forces (

): High contribution from the aromatic ring and isopropyl group.
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e Polar Forces (
): Moderate contribution from the ether oxygen and amide carbonyl.
e Hydrogen Bonding (
): High contribution from the primary amide (-NHz donor / C=0 acceptor).

Consequently, the compound follows a "like dissolves like" trajectory, favoring polar aprotic and
protic organic solvents over non-polar hydrocarbons or highly aqueous media.

Predicted Solubility Data

Data estimated based on structural analogs (e.g., phenoxyacetamide, 2-isopropylphenol) and

general solvation thermodynamics.
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Representative Predicted Solubility Interaction
Solvent (25°C) Mechanism

Solvent Class

Strong dipole-dipole &
Polar Aprotic DMSO, DMF High (>100 mg/mL) H-bond acceptance

disrupts crystal lattice.

Solvation of amide
] ] group via H-bonding;
Polar Protic Ethanol, Methanol High (>50 mg/mL) )
alkyl chain

compatibility.

) Good dispersive
) Dichloromethane ) ) ) ]
Chlorinated Moderate-High interaction with
(DCM) :
aromatic core.

Sufficient polarity;
Ethers/Esters THF, Ethyl Acetate Moderate good compatibility

with ether linkage.

Hydrophobic effect of

isopropyl-phenyl rin
Aqueous Water (pH 7) Low (<1 mg/mL) p- PyP .y J

dominates amide

polarity.

Lack of polar

interactions to
Non-Polar Hexane, Heptane Very Low

overcome crystal

lattice energy.

Experimental Protocol: Gravimetric Saturation

To determine exact values for your specific batch, use this self-validating workflow.

Dilution o
Method A (Mobile Phase) HPLC-UV Quantitation
. . - Equilibration - Filtration
Start: Excess Solid Addition (24h @ 25°C, 200 rpm) | (0.45 um PTFE) Method B ;
Y Alternative:
Evaporation & Weighing
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Figure 1: Standardized workflow for solubility determination ensuring thermodynamic
equilibrium.

Stability Profile

Degradation Pathways

The stability of 2-(2-isopropylphenoxy)acetamide is dictated by the amide bond's
susceptibility to hydrolysis and the benzylic position's susceptibility to oxidation.

e Hydrolysis (Primary Pathway):

o Acidic Conditions (pH < 2): Rapid protonation of the carbonyl oxygen leads to nucleophilic
attack by water, cleaving the amide to 2-(2-isopropylphenoxy)acetic acid and ammonium.

o Basic Conditions (pH > 10): Direct nucleophilic attack by hydroxide ion yields the
carboxylate salt and ammonia.

o Neutral (pH 4-8): Highly stable. The ether linkage prevents facile degradation, and the
steric bulk of the ortho-isopropyl group offers some protection to the amide carbonyl
against nucleophilic attack compared to unsubstituted phenoxyacetamide.

e Oxidation (Secondary Pathway):

o The tertiary carbon of the isopropyl group (benzylic-like position) is a potential site for
radical autoxidation, forming a hydroperoxide or ketone derivative under extreme stress
(high Oz, UV light).

Forced Degradation Protocol

Use this protocol to establish stability-indicating analytical methods.
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Stress Reagent/Condi . Target .
o ] Duration ] Mechanism
Condition tion Degradation
) ) Amide cleavage
Acid Hydrolysis 0.1 N HCI 24 hrs @ 60°C 10-20% _
to Acid
) Amide cleavage
Base Hydrolysis 0.1 N NaOH 4-8 hrs @ RT 10-20%
to Salt
o Benzylic
Oxidation 3% H202 24 hrs @ RT <10% T
oxidation
Solid state @ Pyrolysis/Sublim
Thermal 7 days <5% i
80°C ation
) ) Radical
Photolytic UV (ICH Q1B) 1.2M lux hours Variable )
formation

Degradation Mechanism Diagram

Parent: 2-(2-isopropylphenoxy)acetamide
(Neutral, Stable)

Acid Hydrolysis (H+ / H20) Base Hydrolysis (OH-)

Degradant A: Degradant B:
2-(2-isopropylphenoxy)acetic acid 2-(2-isopropylphenoxy)acetate anion
+ NH4+ + NH3

Click to download full resolution via product page

Figure 2: Primary hydrolytic degradation pathways under pH stress.

Analytical Methodology (HPLC)
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To quantify solubility and monitor stability, the following HPLC method is recommended. It

separates the neutral amide from the acidic hydrolysis product.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 pm.
Mobile Phase A: 0.1% Formic Acid in Water (buffers acidic degradant).
Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes (Lipophilic parent elutes late).
Flow Rate: 1.0 mL/min.

Detection: UV @ 270 nm (Phenoxy absorption).

Retention Order: Ammonia (void) < Acid Degradant < Parent Amide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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